Cas no 791595-79-4 (7-Benzothiazolecarbonitrile, 2-amino-6-(trifluoromethyl)-)

• Product Name: 7-Benzothiazolecarbonitrile, 2-amino-6-(trifluoromethyl)-
• CAS No: 791595-79-4
• MF: C₉H₄F₃N₃S
• MW: 243.20837020874
• CID: 1795759
• Update Time: 2024-11-27

7-Benzothiazolecarbonitrile, 2-amino-6-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 7-Benzothiazolecarbonitrile, 2-amino-6-(trifluoromethyl)-

• Inchi： 1S/C9H4F3N3S/c10-9(11,12)5-1-2-6-7(4(5)3-13)16-8(14)15-6/h1-2H,(H2,14,15)
• InChI Key： BSWIACWXDVXFFA-UHFFFAOYSA-N
• SMILES： S1C2=C(C#N)C(C(F)(F)F)=CC=C2N=C1N

Experimental Properties

• Density: 1.59±0.1 g/cm3(Predicted)
• Boiling Point: 401.1±55.0 °C(Predicted)
• pka: -0.05±0.30(Predicted)